Benzamide, 2-chloro-N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-YL)-
Cat. No. B8616152
M. Wt: 300.8 g/mol
InChI Key: NBMVGDLKBKIFCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04022900
Procedure details
5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline (9.2 g) prepared as in Example 4 was dissolved in dry benzene (100 ml) and 0.5 g of dry potassium bicarbonate was added. A 0.1 mole excess of 2-chlorobenzoyl chloride was dissolved in dry benzene (100 ml) and this solution was added to the solution of the tetrahydroisoquinoline. A white precipitate formed immediately and the mixture was then refluxed for 1 hour. The precipitate was collected by filtration and was washed with 10% sodium carbonate solution followed by water. The washings were discarded and the remaining residue was recrystallized from ethanol to yield 12.6 g of the desired product as fluffly, crystalline plates, m.p., 189.5°-191.5° C.
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][N:6]([CH3:12])[CH2:7]2.C(=O)(O)[O-].[K+].[Cl:18][C:19]1[CH:27]=[CH:26][CH:25]=[CH:24][C:20]=1[C:21](Cl)=[O:22].C1C2C(=CC=CC=2)CCN1>C1C=CC=CC=1>[Cl:18][C:19]1[CH:27]=[CH:26][CH:25]=[CH:24][C:20]=1[C:21]([NH:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][N:6]([CH3:12])[CH2:7]2)=[O:22] |f:1.2|
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Inputs
Step One
|
Name
|
|
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Quantity
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9.2 g
|
|
Type
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reactant
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|
Smiles
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NC1=C2CCN(CC2=CC=C1)C
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Step Two
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Name
|
|
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Quantity
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0.5 g
|
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Type
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reactant
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Smiles
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C([O-])(O)=O.[K+]
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
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ClC1=C(C(=O)Cl)C=CC=C1
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|
Name
|
|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
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C1=CC=CC=C1
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Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
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C1NCCC2=CC=CC=C12
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Step Five
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Name
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|
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Quantity
|
100 mL
|
|
Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
A white precipitate formed immediately
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the mixture was then refluxed for 1 hour
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|
Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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|
Details
|
The precipitate was collected by filtration
|
WASH
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Type
|
WASH
|
|
Details
|
was washed with 10% sodium carbonate solution
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the remaining residue was recrystallized from ethanol
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C(=O)NC2=C3CCN(CC3=CC=C2)C)C=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.6 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
